2-Amino-2-[3-(2-propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

• IUPAC Name: 2-amino-2-[3-(2-propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• InChI: InChI=1S/C16H21NO2/c1-10(2)11-5-3-4-6-12(11)15-7-16(8-15,9-15)13(17)14(18)19/h3-6,10,13H,7-9,17H2,1-2H3,(H,18,19)
• InChI Key: RPMNZVSOHGKNSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1C23CC(C2)(C3)C(C(=O)O)N
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol

Description

Amines are derivatives of ammonia, wherein one or more hydrogen atoms have been replaced by a substituent such as an alkyl or aryl group. Propanolamines, on the other hand, are organic compounds that include a propane chain and an amino group. They are colorless liquids with the formula C3H9NO.

Synthesis Analysis

Aminomethyl propanol, a related compound, can be produced by the hydrogenation of 2-aminoisobutyric acid or its esters. Propanolamines can be prepared by the addition of amines to one or two equivalents of propylene oxide.

Molecular Structure Analysis

Amines are classified based on the number of alkyl groups bonded to the nitrogen atom. A primary (1°) amine has one alkyl group, a secondary (2°) amine has two, and a tertiary (3°) amine has three.

Chemical Reactions Analysis

Aminomethyl propanol is a precursor to oxazolines via its reaction with acyl chlorides. It is also a precursor to 2,2-dimethylaziridine via sulfation of the alcohol.

Physical And Chemical Properties Analysis

Aminomethyl propanol is a colorless liquid that is soluble in water. It has a density of 0.934 g/cm3.

Mechanism of Action

The mechanism of action of amines and propanolamines would depend on their specific chemical structure and the context in which they are used. For example, methiopropamine, a related compound, functions as a norepinephrine-dopamine reuptake inhibitor.

Safety and Hazards

The safety and hazards of a specific compound would depend on its exact chemical structure. For related compounds like aminomethyl propanol, it’s important to refer to safety data sheets or other reliable sources for accurate information.